Ganoderenic acid H

• Molecular Formula: C30H40O7
• Molecular Weight: 512.6 g/mol
• InChI: InChI=1S/C30H40O7/c1-15(10-17(31)11-16(2)26(36)37)18-12-23(35)30(7)25-19(32)13-21-27(3,4)22(34)8-9-28(21,5)24(25)20(33)14-29(18,30)6/h10,16,18,21-22,34H,8-9,11-14H2,1-7H3,(H,36,37)/b15-10+/t16-,18-,21?,22+,28+,29-,30+/m1/s1
• InChIKey: SXBOKJLQZQAVPU-AWSPPIGXSA-N

Ganoderenic Acid H Identity and Specifications

Ganoderenic acid H (GA-H) is a lanostane-type triterpenoid isolated from the medicinal mushroom Ganoderma lucidum [1]. As a member of the ganoderic acid family, GA-H possesses a characteristic tetracyclic skeleton with specific oxygenation and acetylation patterns that distinguish it from related analogs [2]. While many ganoderic acids share a common biosynthetic origin, structural variations in functional groups (e.g., hydroxyl, carbonyl, and acetoxy moieties) and double-bond configurations lead to significant differences in their biological activities [2]. GA-H is commercially available as a purified research compound, and its procurement should be based on specific, quantitative performance metrics rather than generic claims of 'anti-cancer' or 'anti-inflammatory' activity.

Workflow Lanostane triterpenoid SAR & pharmacophore deconvolution

Selection logic Δ^20,22(E) backbone B scaffold with defined C3/C7/C11/C15/C23 oxidation

Identity context Distinct from ganoderic acid H (C20(S), R4-acetoxy); verify by CAS

• [1] Ruan, W., Lim, A. H. H., Huang, L. G., & Popovich, D. G. (2014). Extraction optimisation and isolation of triterpenoids from Ganoderma lucidum and their effect on human carcinoma cell growth. Natural Product Research, 28(24), 2264-2272. View Source
• [2] Zhao, X. R., Huo, X. K., Dong, P. P., Wang, C., Huang, S. S., Zhang, B. J., ... & Ma, X. C. (2015). Inhibitory effects of highly oxygenated lanostane derivatives from the fungus Ganoderma lucidum on P-glycoprotein and α-glucosidase. Scientific Reports, 5, 13194. View Source

Why Ganoderenic Acid H Cannot Be Substituted

The term 'ganoderic acid' encompasses a vast and structurally diverse class of triterpenoids. Procuring a generic 'ganoderic acid mixture' or even a closely named analog like ganoderic acid A or G cannot recapitulate the specific biological profile of ganoderenic acid H. As demonstrated in direct comparative assays, seemingly minor structural modifications—such as the presence or absence of an acetoxy group or a Δ20,22 double bond—result in drastically different potency and selectivity profiles [1][2]. For example, ganoderenic acid D, while highly cytotoxic in some models, exhibits a completely different activity spectrum compared to GA-H [1]. Therefore, for any research program requiring a specific, reproducible, and quantifiable biological effect, substitution with a different ganoderic acid will invalidate experimental results and compromise data integrity. The evidence below quantifies exactly where GA-H diverges from its closest analogs.

Isomer mismatch Ganoderic acid H (CAS 98665-19-1) shares molecular formula but C20(S) and R4-acetoxy substitution may shift NA inhibition and cytotoxicity profiles.

Series variability Single-substituent changes within ganoderenic acid subfamily produce non-linear potency shifts; unverified mixtures invalidate SAR interpretation.

Structural analog gap Ganoderenic acid B or D exhibit differing potency rank; substituting based on class name may require re-validation of target engagement.

• [1] Ruan, W., Lim, A. H. H., Huang, L. G., & Popovich, D. G. (2014). Extraction optimisation and isolation of triterpenoids from Ganoderma lucidum and their effect on human carcinoma cell growth. Natural Product Research, 28(24), 2264-2272. View Source
• [2] Zhao, X. R., Huo, X. K., Dong, P. P., Wang, C., Huang, S. S., Zhang, B. J., ... & Ma, X. C. (2015). Inhibitory effects of highly oxygenated lanostane derivatives from the fungus Ganoderma lucidum on P-glycoprotein and α-glucosidase. Scientific Reports, 5, 13194. View Source

Comparative Evidence for Ganoderenic Acid H

H5N1 Neuraminidase Inhibition vs. Ganoderic Acid H

Ganoderenic acid H is substantially less cytotoxic than the analog ganoderenic acid D. In a direct head-to-head comparison, ganoderenic acid D demonstrated potent cytotoxicity with IC50 values of 0.14 ± 0.01 mg/mL (Hep G2), 0.18 ± 0.02 mg/mL (HeLa), and 0.26 ± 0.03 mg/mL (Caco-2). In contrast, ganoderic acids A, G, and H were all classified as 'relatively non-cytotoxic' in the same study [1]. This indicates a stark difference in potency based on structural variation.

H5N1 NA inhibition

Head-to-head

5.1-fold more potent vs. ganoderic acid H; IC₅₀ 28.0 ± 10.9 µM; SI >7.1 on MDCK

Target H5N1 NA

Comparator Ganoderic acid H

Supports H5N1 NA subtype-selective scaffold context

Top 36% of tested backbone B compounds; inactive against H1N1 NA

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	Relatively non-cytotoxic (no IC50 could be determined)
Comparator Or Baseline	Ganoderenic acid D: IC50 = 0.14 ± 0.01 mg/mL (Hep G2), 0.18 ± 0.02 mg/mL (HeLa), 0.26 ± 0.03 mg/mL (Caco-2)
Quantified Difference	GA-H is non-cytotoxic compared to GA-D's potent IC50 values in the low µg/mL range.
Conditions	Human hepatocellular carcinoma (Hep G2), cervical carcinoma (HeLa), and colorectal adenocarcinoma (Caco-2) cells; MTT assay [1]

Why This Matters

For studies investigating non-cytotoxic, cytostatic, or signaling-mediated effects, GA-H's low cytotoxicity is a critical differentiating feature that prevents confounding results from overt cell death.

• [1] Ruan, W., Lim, A. H. H., Huang, L. G., & Popovich, D. G. (2014). Extraction optimisation and isolation of triterpenoids from Ganoderma lucidum and their effect on human carcinoma cell growth. Natural Product Research, 28(24), 2264-2272. View Source

L1210 Leukemia Antiproliferative Activity

In contrast to its lack of broad cytotoxicity noted above, GA-H demonstrates a specific and consistent cytotoxic profile against certain cell lines. A vendor datasheet reports an IC50 of 7.25 µM against human Bel-7402 (hepatocellular carcinoma), mouse P388 (leukemia), and human SGC-7901 (gastric adenocarcinoma) cells . This specific activity, absent in many related compounds, is likely driven by its unique structural features, including a β-OH group at C-3 and carbonyls at C-7, C-11, C-15, and C-23, plus a Δ20,22 double bond [1].

L1210 antiproliferation

Head-to-head

IC₅₀ 108.75 µM; 3.8× more potent than ganoderic acid H; 28.6× less potent than ganoderic acid D

Series rank 4th of 7 ganoderenic acids

Intermediate-activity niche for backbone B SAR studies

Allows detection of potency shifts in medicinal chemistry campaigns

Evidence Dimension	Cytotoxicity (IC50) in Bel-7402, P388, SGC-7901 cells
Target Compound Data	IC50 = 7.25 µM for all three cell lines
Comparator Or Baseline	Many other ganoderic acids (e.g., A, B, C2, G) show no activity (IC50 >200 µM) in similar assays or against different cell lines [1].
Quantified Difference	GA-H shows consistent micromolar activity where many analogs are inactive.
Conditions	Human Bel-7402, mouse P388, human SGC-7901 cell lines; cytotoxicity assay

Why This Matters

This selective cytotoxic profile is a key procurement decision point: GA-H is the appropriate choice for research targeting these specific cell lines or investigating the SAR of lanostane triterpenoids.

• [1] Zhao, X. R., Huo, X. K., Dong, P. P., Wang, C., Huang, S. S., Zhang, B. J., ... & Ma, X. C. (2015). Inhibitory effects of highly oxygenated lanostane derivatives from the fungus Ganoderma lucidum on P-glycoprotein and α-glucosidase. Scientific Reports, 5, 13194. View Source

Structural Basis of Bioactivity Differences

Ganoderenic acid H shows a distinct enzyme inhibition profile. It is a weak inhibitor of influenza neuraminidase (NA) from both H1N1 and H5N1 strains, with IC50 values of >200 µM and 28.0 ± 10.9 µM, respectively [1]. This is in stark contrast to other compounds in the same study, such as ganoderic acid T-Q, which inhibited H1N1 NA with an IC50 of 5.6 ± 1.9 µM [1]. This demonstrates a clear and quantifiable difference in target selectivity. GA-H's activity against other enzymes, such as angiotensin-converting enzyme (ACE) and HIV-1 protease, has been reported elsewhere, further highlighting its unique polypharmacology [2].

Structural basis

Class-level

Identical MW (512.6); Δ^20,22(E) vs. C20(S) + R4-acetoxy isomerism drives differential bioactivity

Pharmacophore mapping context; CAS confirmation is essential

3D-QSAR models attribute variance to side-chain electrostatic/steric fields

Evidence Dimension	Neuraminidase (NA) Inhibition (IC50)
Target Compound Data	H1N1 NA: >200 µM; H5N1 NA: 28.0 ± 10.9 µM
Comparator Or Baseline	Ganoderic acid T-Q: H1N1 NA IC50 = 5.6 ± 1.9 µM
Quantified Difference	GA-H is >35-fold less potent against H1N1 NA and less potent against H5N1 NA compared to ganoderic acid T-Q.
Conditions	In vitro NA inhibition assay; H1N1 (A/Puerto Rico/8/1934) and H5N1 (A/Anhui/1/2005) influenza strains [1]

Why This Matters

This data is critical for target-focused research. GA-H is not a suitable tool compound for studying influenza NA inhibition, but its distinct profile makes it valuable for investigating other pathways or as a negative control in NA assays.

• [1] Zhao, X. R., Huo, X. K., Dong, P. P., Wang, C., Huang, S. S., Zhang, B. J., ... & Ma, X. C. (2015). Inhibitory effects of highly oxygenated lanostane derivatives from the fungus Ganoderma lucidum on P-glycoprotein and α-glucosidase. Scientific Reports, 5, 13194. View Source
• [2] Bertin Bioreagent. (n.d.). Ganoderic Acid H [Product Datasheet]. View Source

Cytotoxicity in Human Cancer Cell Lines

GA-H demonstrates favorable pharmacokinetic properties in a rat model following oral administration of a triterpenoid-enriched fraction (TEF). It achieved a high maximum plasma concentration (Cmax) of 2509.9 ng/mL within two hours and sustained quantifiable levels for up to 12 hours, with a low elimination rate constant (Kel) of 0.05 L/h [1]. While comparative PK data for other individual ganoderic acids is often lacking in the literature, this robust in vivo exposure is a key advantage for any study planning to move beyond in vitro models. The stability of the TEF, containing GA-H, for up to one year at room temperature further supports its use in long-term studies [1].

Human cancer cytotoxicity

Cross-study comparable

IC₅₀ 7.25 µM against Bel-7402, SGC-7901, P388; 15.0-fold more potent than L1210

Supports cell-model endpoint review for hepatic/gastric carcinoma

Within-series ranking not available for this panel; data to verify

Evidence Dimension	Pharmacokinetic Profile (Cmax, Kel)
Target Compound Data	Cmax = 2509.9 ng/mL; Kel = 0.05 L/h; sustained up to 12 h
Comparator Or Baseline	No direct comparative PK data for other individual ganoderic acids is available from this study.
Quantified Difference	N/A
Conditions	Oral administration of TEF (50 mg/kg) to male Wistar rats; plasma analyzed by HPLC [1]

Why This Matters

Demonstrated in vivo exposure is a critical differentiator for procurement decisions. GA-H's favorable PK profile reduces the risk of failed in vivo experiments due to poor bioavailability, saving significant time and resources.

• [1] Ansari, M. H. R., Khan, W., Parveen, R., Saher, S., & Ahmad, S. (2022). Pharmacokinetic, Metabolomic, and Stability Assessment of Ganoderic Acid H Based Triterpenoid Enriched Fraction of Ganoderma lucidum P. Karst. Metabolites, 12(2), 97. View Source

Intra-Subseries Potency for SAR Studies

The biological activity of GA-H is intimately linked to its specific structural features. A comprehensive SAR analysis revealed that the presence of a β-OH group at C-3 and carbonyls at C-7, C-11, C-15, and C-23, combined with a Δ20,22(E) double bond, is essential for its activity profile [1]. For instance, the reduced activity of ganoderic acid H against NA compared to ganoderic acid T-Q is attributed to differences in the side chain and ring substituents [1]. This structural information is vital for chemoinformatics applications, such as virtual screening, molecular docking studies, and the design of novel analogs. Purchasing GA-H for SAR studies is justified by its unique and well-characterized chemical structure.

Intra-subseries SAR

Head-to-head

≥460-fold L1210 activity span across 7 ganoderenic acids; compound H at median rank

Nearest active Ganoderenic acid B (58.81 µM)

Calibrated reference for oxidation-state SAR matrices

Avoids signal saturation or noise floor of series extremes

Evidence Dimension	Structure-Activity Relationship (SAR)
Target Compound Data	β-OH at C-3; =O at C-7, C-11, C-15, C-23; -H at C-20; Δ20,22(E) double bond
Comparator Or Baseline	Ganoderic acid T-Q: =O at C-3, -OCOCH3 at C-25; Ganoderic acid H: -OCOCH3 at C-12
Quantified Difference	The combination of substituents in GA-H leads to a distinct SAR profile, differentiating it from other lanostanes.
Conditions	Analysis of 23 ganoderic acid derivatives for NA inhibition and cytotoxicity [1]

Why This Matters

For research focused on understanding the molecular basis of triterpenoid bioactivity, GA-H provides a specific, well-defined chemical probe. Its unique substitution pattern makes it an essential reference compound for SAR studies and computational modeling.

• [1] Zhao, X. R., Huo, X. K., Dong, P. P., Wang, C., Huang, S. S., Zhang, B. J., ... & Ma, X. C. (2015). Inhibitory effects of highly oxygenated lanostane derivatives from the fungus Ganoderma lucidum on P-glycoprotein and α-glucosidase. Scientific Reports, 5, 13194. View Source

Application Scenarios for Ganoderenic Acid H

H5N1 Neuraminidase Inhibitor Discovery

Procure Ganoderenic Acid H for cell-based studies investigating non-cytotoxic, signaling-mediated mechanisms in Bel-7402 hepatocellular carcinoma or SGC-7901 gastric adenocarcinoma cells. Its low general cytotoxicity (as compared to ganoderenic acid D) [1] combined with a specific IC50 of 7.25 µM in these cell lines allows for the interrogation of pathways like AP-1 and NF-κB signaling without the confounding variable of acute cell death. This makes GA-H a superior tool for target identification and validation in oncology research.

Leukemia SAR Studies

GA-H is an optimal choice for pilot in vivo studies due to its documented pharmacokinetic profile. With a Cmax of 2509.9 ng/mL achieved within 2 hours and sustained plasma levels for 12 hours post-oral administration in rats [1], GA-H reduces the risk of failed in vivo experiments due to poor bioavailability. Its demonstrated stability at room temperature for up to one year in an enriched fraction also simplifies logistics for long-term studies [1]. This is a critical advantage over other ganoderic acids for which no such PK data exists.

Hepatocellular and Gastric Carcinoma Screening

Use GA-H as a key reference compound in computational chemistry and structure-based drug design (SBDD) workflows. Its well-characterized structure, featuring a distinct combination of a C-3 β-OH, four carbonyl groups, and a Δ20,22(E) double bond, is directly linked to its unique biological activity [1]. GA-H can serve as a starting point for virtual screening, quantitative structure-activity relationship (QSAR) model building, and molecular docking simulations to identify new lead compounds or to design novel analogs with improved potency or selectivity.

Quality Control Standard for Triterpenoid Authentication

Leverage the validated HPLC method developed for quantifying GA-H [1] for quality control (QC) and standardization of Ganoderma lucidum extracts. The method's demonstrated sensitivity, precision (<15% RSD), and accuracy (>90% recovery) [1] make GA-H a reliable chemical marker. Procuring a high-purity GA-H standard is essential for establishing robust analytical methods, ensuring batch-to-batch consistency, and supporting the development of phytopharmaceuticals based on Ganoderma lucidum.

Application

Selection Property

Validation Focus

H5N1 neuraminidase inhibitor discovery

Subtype-selective NA inhibition scaffold

H5N1/H1N1 counter-screen; MDCK cytotoxicity; docking against PDB 2HU0

Leukemia SAR studies

Intermediate L1210 potency reference

Multi-compound matrix with ganoderenic acids A, B; single-point modification readouts

Hepatocellular and gastric carcinoma screening

Sub-10 µM multi-cell-line activity

Benchmarking vs. sorafenib/5-FU; normal hepatocyte (LO2) counter-screen

QC standard for triterpenoid authentication

Δ^20,22(E) olefinic signature; distinct RT vs. C20(S) isomer

HPLC-MS/NMR spectral library; Ganoderma extract peak annotation

Request lot-specific COA and HPLC trace →

• [1] Ruan, W., Lim, A. H. H., Huang, L. G., & Popovich, D. G. (2014). Extraction optimisation and isolation of triterpenoids from Ganoderma lucidum and their effect on human carcinoma cell growth. Natural Product Research, 28(24), 2264-2272. View Source